5-cyclohexyl-5-methyl-2-{[(2E)-5-phenylhex-2-en-1-yl]sulfanyl}-5,6-dihydrobenzo[h]quinazolin-4(3H)-one

• Molecular Formula: C31H36N2OS
• Molecular Weight: 484.7 g/mol
• IUPAC Name: 5-cyclohexyl-5-methyl-2-[(E)-5-phenylhex-2-enyl]sulfanyl-3,6-dihydrobenzo[h]quinazolin-4-one
• InChI: InChI=1S/C31H36N2OS/c1-22(23-14-5-3-6-15-23)13-11-12-20-35-30-32-28-26-19-10-9-16-24(26)21-31(2,27(28)29(34)33-30)25-17-7-4-8-18-25/h3,5-6,9-12,14-16,19,22,25H,4,7-8,13,17-18,20-21H2,1-2H3,(H,32,33,34)/b12-11+
• InChI Key: UCGFTCLZZOPCMO-VAWYXSNFSA-N
• Isomeric SMILES: CC(C/C=C/CSC1=NC2=C(C(=O)N1)C(CC3=CC=CC=C32)(C)C4CCCCC4)C5=CC=CC=C5
• Canonical SMILES: CC(CC=CCSC1=NC2=C(C(=O)N1)C(CC3=CC=CC=C32)(C)C4CCCCC4)C5=CC=CC=C5

Description

5-CYCLOHEXYL-5-METHYL-2-{[(2E)-5-PHENYLHEX-2-EN-1-YL]SULFANYL}-3H,4H,5H,6H-BENZO[H]QUINAZOLIN-4-ONE is a complex organic compound belonging to the benzoquinazoline family. This compound is characterized by its unique structure, which includes a cyclohexyl and a phenyl group, making it a subject of interest in various fields of scientific research, particularly in pharmaceutical chemistry .

Preparation Methods

The synthesis of 5-CYCLOHEXYL-5-METHYL-2-{[(2E)-5-PHENYLHEX-2-EN-1-YL]SULFANYL}-3H,4H,5H,6H-BENZO[H]QUINAZOLIN-4-ONE involves several steps:

Initial Synthesis: The process begins with the preparation of ethyl 2-cyano-3-cyclohexyl-3-methyl-4-phenylbutanoate from ethyl (2Z)-2-cyano-3-cyclohexylbut-2-enoate using a Grignard reagent.

Cyclization: This intermediate is then cyclized in the presence of concentrated sulfuric acid to form ethyl 4-amino-2-cyclohexyl-2-methyl-1,2-dihydronaphthalenecarboxylate.

Final Steps: The resulting compound undergoes further reactions, including treatment with benzoylisothiocyanate and cyclization in an alkaline medium, to yield the final product.

Chemical Reactions Analysis

5-CYCLOHEXYL-5-METHYL-2-{[(2E)-5-PHENYLHEX-2-EN-1-YL]SULFANYL}-3H,4H,5H,6H-BENZO[H]QUINAZOLIN-4-ONE undergoes various chemical reactions:

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering its functional groups and overall structure.

Substitution Reactions: It can undergo nucleophilic substitution reactions, particularly with alkyl halides, to form alkyl-substituted derivatives.

Cyclization: The compound can cyclize under specific conditions, forming different heterocyclic structures.

Scientific Research Applications

This compound has several applications in scientific research:

Pharmaceutical Chemistry: It has been studied for its psychotropic activity, indicating potential use in developing new medications for mental health disorders.

Biological Studies: Its unique structure makes it a valuable tool for studying various biological processes and interactions.

Industrial Applications: The compound’s stability and reactivity make it suitable for use in various industrial processes, including the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of 5-CYCLOHEXYL-5-METHYL-2-{[(2E)-5-PHENYLHEX-2-EN-1-YL]SULFANYL}-3H,4H,5H,6H-BENZO[H]QUINAZOLIN-4-ONE involves its interaction with specific molecular targets:

Molecular Targets: The compound interacts with neurotransmitter receptors in the brain, influencing their activity and leading to psychotropic effects.

Pathways Involved: It affects various signaling pathways, including those involved in mood regulation and cognitive function.

Comparison with Similar Compounds

Compared to other compounds in the benzoquinazoline family, 5-CYCLOHEXYL-5-METHYL-2-{[(2E)-5-PHENYLHEX-2-EN-1-YL]SULFANYL}-3H,4H,5H,6H-BENZO[H]QUINAZOLIN-4-ONE stands out due to its unique structural features:

Similar Compounds: Other compounds in this family include 5-cyclohexyl-5-methyl-2-sulfanylidene-1H,2H,3H,4H,5H,6H-benzo[h]quinazolin-4-one.

Uniqueness: The presence of both cyclohexyl and phenyl groups, along with its specific substitution pattern, gives it distinct chemical and biological properties.